4-(Fmoc-2-aminoethyl)-benzoic acid
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Overview
Description
“4-(Fmoc-2-aminoethyl)-6-dibenzofuranpropionic acid” is a specialty product used for proteomics research . It is a white powder with a molecular weight of 505.56 .
Molecular Structure Analysis
The IUPAC name for this compound is "3-[5-(2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}ethyl)-9H-xanthen-4-yl]propanoic acid" . The InChI code is "1S/C32H27NO5/c34-29(35)16-15-20-7-5-9-23-19-24-10-6-8-22(32(24)39-31(20)23)17-18-33-30(36)37-19-28-26-13-3-1-11-25(26)27-12-2-4-14-28/h1-14,28H,15-19H2,(H,33,36)(H,34,35)" .Physical and Chemical Properties Analysis
This compound has a melting point of 201-207°C .Scientific Research Applications
Building Blocks for Peptide Synthesis
4-(Fmoc-2-aminoethyl)-benzoic acid and its derivatives are extensively used in the synthesis of peptides and pseudopeptides. For instance, 4-Amino-3-(aminomethyl)benzoic acid, a related compound, has been synthesized and utilized as a building block for the synthesis of peptidomimetics and as a scaffold for combinatorial chemistry. This includes its application in the solid-phase synthesis of branched pseudopeptides (Pascal et al., 2000).
Optical and Nonlinear Optical Properties
Protected ω-secondary amino carboxylic acid monomers containing this compound derivatives have been used in the synthesis of oligomers with nonlinear optical (NLO) chromophores. This approach involves a convergent synthesis process and results in compounds with significant NLO properties, useful in various optical applications (Huang et al., 2000).
Bio-inspired Functional Materials
Fmoc-modified amino acids and short peptides, including those derived from this compound, are important bio-inspired building blocks for functional materials. Their self-assembly features are used in cell cultivation, bio-templating, drug delivery, and catalytic applications due to the hydrophobicity and aromaticity of the Fmoc moiety (Tao et al., 2016).
Enhancement in Self-Assembly and Hydrogelation
Fmoc-protected aromatic amino acids derived from this compound have shown the ability to undergo efficient self-assembly and promote hydrogelation in aqueous solvents. The presence of halogen substituents can enhance this property, influencing the self-assembly rate and rheological properties of the resultant hydrogels, useful in material science and biomedical applications (Ryan et al., 2010).
Solid Phase Peptide Synthesis
The compound is also integral to solid-phase peptide synthesis. Fmoc-protected amino acids, including derivatives of this compound, have been used for the synthesis of biologically active peptides and small proteins. The versatility of these compounds in solid-phase peptide synthesis has led to a wide range of bioorganic chemistry applications (Fields & Noble, 2009).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
4-[2-(9H-fluoren-9-ylmethoxycarbonylamino)ethyl]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H21NO4/c26-23(27)17-11-9-16(10-12-17)13-14-25-24(28)29-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-12,22H,13-15H2,(H,25,28)(H,26,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BYXHJLWUYIRBIB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NCCC4=CC=C(C=C4)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H21NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
203453-80-9 |
Source
|
Record name | 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]benzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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